![molecular formula C17H11F4N3O4 B2404931 N-(4-fluoro-3-(trifluoromethyl)phenyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 1396879-14-3](/img/structure/B2404931.png)
N-(4-fluoro-3-(trifluoromethyl)phenyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
N-(4-fluoro-3-(trifluoromethyl)phenyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C17H11F4N3O4 and its molecular weight is 397.286. The purity is usually 95%.
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Scientific Research Applications
Inhibitors of Gene Expression
A study on structure-activity relationship investigations of compounds related to N-(4-fluoro-3-(trifluoromethyl)phenyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide demonstrated their potential as inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors. The research aimed to improve oral bioavailability, with modifications to the pyrimidine ring affecting activity and permeability. Specific substitutions at the pyrimidine ring were explored to achieve comparable in vitro activity and enhanced Caco-2 permeability, suggesting implications for drug design targeting these transcription factors (Palanki et al., 2000).
Antitubercular and Antibacterial Activities
A series of carboxamide derivatives, structurally related to the compound , were synthesized and evaluated for their antitubercular and antibacterial activities. The study identified derivatives that showed more potent activities compared to reference drugs, Pyrazinamide and Streptomycin. The derivatives were further analyzed through docking studies to understand their binding interactions, indicating their potential as leads for developing new antitubercular and antibacterial agents (Bodige et al., 2020).
Synthesis and Spectroscopic Properties
The synthesis and spectroscopic analysis of new thiourea derivatives, which include structural motifs similar to the queried compound, were reported. These derivatives exhibited significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus. The anti-pathogenic activity was correlated with the presence of halogen atoms on the thiourea moiety, suggesting the potential for novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Catalyst-Free and Visible Light Promoted Modifications
Research into the catalyst-free and visible light-promoted trifluoromethylation and perfluoroalkylation of uracils and cytosines, including compounds structurally similar to the subject compound, has demonstrated a mild, metal-free strategy for the direct modification of these nucleobases. This innovative approach facilitates access to fluoroalkylated pharmaceutical agents, highlighting the method's simplicity, mild reaction conditions, and broad applicability in medicinal chemistry (Huang et al., 2018).
Properties
IUPAC Name |
N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-(furan-2-ylmethyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11F4N3O4/c18-13-4-3-9(6-12(13)17(19,20)21)23-14(25)11-7-22-16(27)24(15(11)26)8-10-2-1-5-28-10/h1-7H,8H2,(H,22,27)(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMVMZKHXYJDSPR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CN2C(=O)C(=CNC2=O)C(=O)NC3=CC(=C(C=C3)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11F4N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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